Cas no 886761-81-5 (2-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol
• CAS No: 886761-81-5
• MF: C₉H₈F₄O
• MW: 208.152836799622
• MDL: MFCD06660360
• CID: 712898
• PubChem ID: 17999364
• Update Time: 2025-05-23

2-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol,2-fluoro-3-(trifluoromethyl)-
• 2-[2-Fluoro-3-(trifluoromethyl)phenyl]ethanol
• 2-(2-Fluoro-3-trifluoromethylphenyl)ethanol
• 2-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol
• JS-4531
• 886761-81-5
• 2-[2-fluoro-3-(trifluoromethyl)phenyl]ethan-1-ol
• MFCD06660360
• DTXSID00592354
• EN300-1931426
• 2-(2-Fluoro-3-(trifluoromethyl)phenyl)ethanol
• CS-0268614
• 2-(2-Fluoro-3-(trifluoromethyl)phenyl)ethan-1-ol
• AKOS015957004
• G72853

• MDL： MFCD06660360
• Inchi： 1S/C9H8F4O/c10-8-6(4-5-14)2-1-3-7(8)9(11,12)13/h1-3,14H,4-5H2
• InChI Key： SFTYBQIPZKIFOA-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1CCO

Computed Properties

• Exact Mass: 208.05100
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Refractive Index: 1.4551
• PSA: 20.23000
• LogP: 2.37930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol

2-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol: A Comprehensive Overview

The compound 2-fluoro-3-trifluoromethylphenylethan-1-ol, also known by its CAS number CAS No. 886761-81-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug discovery, advanced materials development, and as an intermediate in the synthesis of complex molecules. In this article, we delve into the properties, applications, and the latest research findings related to this compound.

Chemical Structure and Properties

2-fluoro-3-trifluoromethylphenylethan-1-ol features a phenyl ring substituted with a fluoro group at the 2-position and a trifluoromethyl group at the 3-position. The hydroxyl group (-OH) is attached to the ethyl chain, making it an alcohol derivative. The presence of fluorine atoms significantly influences the compound's physical and chemical properties. Fluorine's electronegativity enhances the stability of the molecule and imparts unique electronic characteristics, which are advantageous in various chemical reactions.

The compound exhibits a melting point of approximately -5°C and a boiling point around 95°C under standard conditions. Its solubility in water is moderate, while it shows excellent solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in both aqueous and organic reaction environments.

Applications in Drug Discovery

The pharmaceutical industry has shown growing interest in 2-fluoro-3-trifluoromethylphenylethan-1-ol due to its potential as a building block for drug molecules. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in disease pathways.

In one notable study published in 2023, scientists demonstrated that derivatives of this compound could effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation. This finding opens new avenues for developing nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced side effects.

Role in Materials Science

Beyond pharmaceuticals, CAS No. 886761-81-5 has found applications in materials science, particularly in the development of advanced polymers and coatings. The fluorinated groups present in the molecule contribute to improved thermal stability and resistance to UV degradation, making it ideal for high-performance materials.

A recent breakthrough involves the use of this compound as a monomer in the synthesis of fluoropolymers with enhanced mechanical properties. These polymers are being explored for use in aerospace applications due to their lightweight and durability under extreme conditions.

Synthesis and Manufacturing

The synthesis of 2-fluoro-3-trifluoromethylphenylethan-1-ol typically involves multi-step reactions starting from aromatic precursors. A common approach includes nucleophilic substitution followed by hydroxylation to introduce the hydroxyl group. Researchers have optimized these processes to achieve higher yields and better purity levels.

In a study published earlier this year, chemists developed a novel catalytic method for synthesizing this compound using palladium catalysts. This method not only enhances reaction efficiency but also reduces environmental impact by minimizing waste generation.

Environmental Considerations

As industries increasingly prioritize sustainability, understanding the environmental impact of compounds like CAS No. 886761-81-5 becomes crucial. Recent research has focused on assessing its biodegradability and toxicity levels under various conditions.

Preliminary studies indicate that while the compound exhibits moderate biodegradability under aerobic conditions, its persistence in aquatic environments requires further investigation. Regulatory bodies are actively monitoring its use to ensure compliance with environmental standards.

Future Prospects

The future of CAS No. 886761-81_5 looks promising as researchers continue to unlock its potential across diverse applications. Ongoing studies aim to explore its role as a precursor for novel drug candidates and advanced materials with tailored properties.

In conclusion, CAS No. 886761_5 stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure combined with favorable physical properties positions it as a valuable asset for both academic research and industrial development.